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Compound of Interest

Compound Name: Cbz-L-Prolinol

Cat. No.: B153717 Get Quote

Essential Safety and Handling Guide for Cbz-L-
Prolinol
This guide provides critical safety, handling, and disposal information for professionals working

with Cbz-L-Prolinol (also known as N-Benzyloxycarbonyl-L-proline). Adherence to these

procedures is essential for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
The hazard classification for Cbz-L-Prolinol presents some inconsistencies across different

suppliers. While some safety data sheets (SDS) state it is not a hazardous substance under

OSHA's Hazard Communication Standard (29 CFR 1910.1200), other sources indicate

potential hazards.[1][2][3] Aggregated GHS information suggests that Cbz-L-Prolinol may

cause skin irritation, serious eye irritation or damage, and potential respiratory irritation.[2][4]

Given these potential risks, it is prudent to handle Cbz-L-Prolinol with appropriate caution and

personal protective equipment.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

To prevent eye contact which

may cause serious irritation or

damage.[2][5][6]

Skin Protection

Wear suitable protective

gloves and clothing to prevent

skin exposure.

To protect against potential

skin irritation or allergic

reactions.[2][3][5][6]

Respiratory Protection

Use in a well-ventilated area.

Respiratory protection may be

required when dusts or

aerosols are generated.

To avoid inhalation which may

cause respiratory tract

irritation.[2][3][5]

General Hygiene

Handle in accordance with

good industrial hygiene and

safety practices. Wash hands

and face after handling.

To minimize overall exposure

and prevent accidental

ingestion or contamination.[1]

Operational and Disposal Protocols
Safe handling and disposal are paramount for laboratory safety and environmental protection.

Safe Handling and Storage Procedures
Handling:

Ensure adequate ventilation where the chemical is handled.[1][3]

Avoid contact with skin and eyes.[3][6]

Avoid the formation and inhalation of dust and aerosols.[3][5]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]
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Recommended storage temperature is between 2-8°C.[3]

Keep apart from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[3][6]

Spill Management and First Aid
Spill Response:

Ensure adequate ventilation.

Remove all sources of ignition.[6]

Wear appropriate PPE as detailed above.

For solid spills, sweep up the material.[1] For liquid spills, soak up with an inert absorbent

material (e.g., sand, silica gel).[6]

Collect the spilled material and absorbent into a suitable, closed container for disposal.[1][6]

Do not let the chemical enter the environment.[1]

First Aid Measures:

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Seek medical

attention.[1][5][6][7]

Skin Contact: Take off contaminated clothing immediately. Rinse skin with water or shower. If

skin irritation occurs, get medical advice.[1][5][7]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Get

medical attention if you feel unwell.[1][5]

Ingestion: Clean mouth with water and seek medical attention.[1]

Waste Disposal Plan
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Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[1] It is the responsibility of the chemical waste generator to

correctly classify the waste.[1] Dispose of contents and containers to an approved waste

disposal plant.[5]

Physical and Chemical Properties
The following table summarizes key quantitative data for Cbz-L-Prolinol.

Property Value

Molecular Formula C13H15NO4

Molecular Weight 249.26 g/mol [2]

Appearance
White to off-white crystalline powder or solid.[1]

[3]

Melting Point 76 - 78 °C / 168.8 - 172.4 °F[1]

Boiling Point ~392.36°C (rough estimate)[3]

Flash Point ~215.3°C (rough estimate)[3]

Solubility Soluble in methanol.[3]

Storage Temperature 2 - 8°C[3]

Workflow for Spill Response
The following diagram outlines the procedural steps for safely managing a Cbz-L-Prolinol spill

in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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